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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentanol

Cat. No.: B156742

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethyl-1-pentanol (CAS No. 10143-23-4) is a branched-chain seven-carbon alcohol.
Due to the limited availability of specific toxicological data for this compound, a comprehensive
safety assessment necessitates a read-across approach, leveraging data from structurally
similar C7 and other branched-chain alcohols. This technical guide provides a consolidated
overview of the available toxicological data for 2,3-Dimethyl-1-pentanol and its analogues,
focusing on key endpoints relevant to safety and risk assessment. The information is presented
to aid researchers, scientists, and drug development professionals in understanding the
potential toxicological profile of this chemical.

Physicochemical Properties

A summary of the known physicochemical properties of 2,3-Dimethyl-1-pentanol is provided
below.
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Property Value Reference
Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Appearance Colorless liquid [1]

Boiling Point 155 - 156 °C [1]

Water Solubility Slightly soluble [1]

Toxicological Data Summary

The following tables summarize the available quantitative toxicological data for 2,3-Dimethyl-1-
pentanol and its structural analogues. A read-across approach has been employed where
specific data for the target compound is unavailable.

, Toxici

Substance Test Species Route LD50/LC50 Reference
2,3-Dimethyl-1-

Rat Oral 2380 uL/kg 2]
pentanol
1-Hexanol Rat Oral 720 mg/kg [3][4]

Branched Chain

Saturated Low order of

- - . [51[6]
Alcohols acute toxicity
(general)

Skin Corrosion/lrritation
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Substance Test Species Observation Result Reference
Branched Chain
Saturated 2-10% No evidence of

Human . o [51[6]
Alcohols concentration skin irritation
(general)
3,5,5-Trimethyl- May cause skin
1-hexanol irritation

Serious Eye Damagel/Eye Irritation

Substance Test Species Observation Result Reference
2,3-Dimethyl-1- ) Rated 9 on a

Rabbit - [2]
pentanol scale of 1-10
Branched Chain

Moderate to

Saturated (5176]

- - severe eye
Alcohols S Y

. irritation
(undiluted)
3,5,5-Trimethyl- May cause eye
1-hexanol irritation
Skin Sensitization

Substance Test Type Result Reference

Branched Chain

Saturated Alcohols -

No or low sensitizing

[5]L6]

potential
(general)
Germ Cell Mutagenicity
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://echa.europa.eu/de/registration-dossier/-/registered-dossier/10942
https://pubmed.ncbi.nlm.nih.gov/10331079/
https://www.peta.org/issues/animals-used-for-experimentation/eye-irritation/
https://echa.europa.eu/de/registration-dossier/-/registered-dossier/10942
https://pubmed.ncbi.nlm.nih.gov/10331079/
https://echa.europa.eu/de/registration-dossier/-/registered-dossier/10942
https://pubmed.ncbi.nlm.nih.gov/10331079/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Substance Test Type Result Reference

Branched Chain
Saturated Alcohols In vivo / In vitro No genotoxicity [51[6]

(general)

3,5,5-Trimethyl-1-

Ames test Not mutagenic
hexanol

Repeated Dose Toxicity

No specific data available for 2,3-Dimethyl-1-pentanol or close structural analogues. General
information suggests low systemic toxicity for branched-chain saturated alcohols following
repeated application.[5][6]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on
standard OECD guidelines.

Acute Oral Toxicity (Following OECD Guideline 423)

The acute oral toxicity is determined using the Acute Toxic Class Method. The procedure
involves a stepwise administration of the test substance to a small group of animals (typically
rats) at defined dose levels.

Experimental Workflow:
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Start: Dose Selection (e.g., 2000 mg/kg)

Administer to 3 animals

'

Observe for 14 days (mortality/clinical signs)

< Oucome? >

No or 1 death 2 or 3 deaths F------—-———————=———

Stop: Classify toxicity Stop: Classify toxicity Proceed to lower dose level
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Start: Prepare animal (shave test site)

Apply 0.5 mL of substance to a small area of skin

'

Cover with gauze patch for 4 hours

'

Remove patch and substance residue

'

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

End of observation
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Start: Select healthy rabbit

Instill 0.1 mL of substance into the conjunctival sac of one eye

'

Examine eyes at 1, 24, 48, and 72 hours

'

Score for corneal opacity, iris lesions, and conjunctival redness/chemosis

End of observation (up to 21 days for reversibility)
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Start: Prepare bacterial strains and test substance dilutions

Expose bacteria to substance with and without metabolic activation (S9)

:

Plate bacteria on minimal agar plates

l

Incubate plates for 48-72 hours

,

Count revertant colonies

Analyze for a dose-related increase in revertants

Positive for mutagenicity Negative for mutagenicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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